Cas no 111313-35-0 (Benzeneethanamine,4-[(15,16-didehydro-16,17-dihydrohetisan-17-yl)oxy]-N,N-dimethyl- (9CI))

• Product Name: Benzeneethanamine,4-[(15,16-didehydro-16,17-dihydrohetisan-17-yl)oxy]-N,N-dimethyl- (9CI)
• CAS No: 111313-35-0
• MF: C₃₀H₄₀N₂O
• MW: 444.651408195496
• CID: 160747
• Update Time: 2024-03-05

Benzeneethanamine,4-[(15,16-didehydro-16,17-dihydrohetisan-17-yl)oxy]-N,N-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine,4-[(15,16-didehydro-16,17-dihydrohetisan-17-yl)oxy]-N,N-dimethyl- (9CI)
• 1H,4H,7H-6a,9-Etheno-5,7,10b-methenodibenz[cd,f]indole,benzeneethanamine deriv.
• Hetisan, benzeneethanamine deriv.
• Zeraconine
• Benzeneethanamine, 4-[(15,16-didehydro-16,17-dihydrohetisan-17-yl)oxy]-N,N-dimethyl- (9CI)

• Inchi： 1S/C30H40N2O/c1-28-10-4-11-30-25-14-20-13-23-27(30)32(18-28)24(26(28)30)16-29(23,25)15-21(20)17-33-22-7-5-19(6-8-22)9-12-31(2)3/h5-8,15,20,23-27H,4,9-14,16-18H2,1-3H3/t20-,23+,24-,25+,26+,27+,28+,29-,30+/m0/s1
• InChI Key： GWMRACWLCOWLPK-GBUJDFMGSA-N
• SMILES： C1[C@@]2(C)CCC[C@@]34[C@H]5[C@@H]6[C@@]7([C@H]3C[C@@H](C(COC3C=CC(CCN(C)C)=CC=3)=C7)C6)C[C@H](N15)[C@H]24

Computed Properties

• Exact Mass: 272.08309
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• XLogP3: 3.431

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• PSA: 52.54
• pka: 10.68±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines